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Compound of Interest

Compound Name: 5-hydrazinyl-2-nitropyridine

CAS No.: 1019632-12-2

Cat. No.: B6174455

Get Quote

Part 1: Executive Safety Directive (Immediate
Action)
STOP AND READ: 5-hydrazinyl-2-nitropyridine is not a standard organic waste. It possesses

a "push-pull" electronic structure (electron-withdrawing nitro group + electron-donating

hydrazine group) that characterizes many energetic materials.

Do NOT:

Do NOT mix with standard organic solvent waste streams (especially ketones like acetone).

Do NOT dispose of down the drain.

Do NOT allow the solid to dry out completely if it was synthesized in solution (shock

sensitivity risk increases).

Do NOT treat bulk quantities (>100 mg) with bleach (hypochlorite) on the benchtop; this can

generate toxic chloramines or carcinogenic nitrosamines.
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DO:

Segregate immediately into a dedicated solid waste container.

Label as "High Hazard: Hydrazine Derivative / Energetic Precursor."

Keep Wet with an inert solvent (e.g., water or ethanol) if the material is suspected to be

shock-sensitive due to recrystallization.

Part 2: Hazard Profiling & Causality
To handle this chemical safely, you must understand why it is dangerous. The hazard is not just

toxicity; it is thermodynamic instability.

The "Push-Pull" Energetic Risk
The molecule contains two opposing functional groups on a pyridine ring:

Nitro Group (

): Strong oxidizer / Electron withdrawing.

Hydrazine Group (

): Strong reducer / Electron donating.

Causality: This internal redox potential lowers the activation energy for decomposition. While 5-
hydrazinyl-2-nitropyridine is generally stable at room temperature, it is a precursor to high-

energy density materials. In the presence of metal ions or strong oxidizers, it can decompose

exothermically.

The Acetone Incompatibility (The "Azine" Trap)
Researchers often rinse glassware with acetone.

Mechanism: Hydrazines react rapidly with ketones (acetone) to form hydrazones or azines.

Risk: This reaction releases water and heat. If performed in a closed waste container, the

exotherm can pressurize the vessel. Furthermore, the resulting hydrazone may be more
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toxic or less stable than the parent compound.

Protocol: Never use acetone to clean glassware contaminated with this compound. Use

Ethanol or Methanol instead.

Toxicology
Carcinogenicity: Hydrazine moieties are established alkylating agents and suspected

carcinogens (Category 1B).

Acute Toxicity: Fatal if swallowed or inhaled (H301, H330).

Part 3: Disposal Workflows
Decision Matrix: Bulk vs. Trace
Do not treat all waste the same. Use this logic flow to determine the disposal path.

Waste Source Determine Quantity

Bulk Solid / Mother Liquor
(>100 mg)

Trace Residue / Glassware
(<100 mg)

Segregate & Label
(Do Not Treat)

High Risk

Solvent Rinse
(Ethanol/Water)

EHS / HazMat Pickup
(Incineration)

Chemical Deactivation
(In Fume Hood)

Oxidative Destruction
(Dilute Bleach/Permanganate)

Aqueous Waste Stream
(If neutralized)

Check pH & Oxidizer

Click to download full resolution via product page

Figure 1: Operational decision matrix for segregating bulk energetic precursors from trace

residues.

Protocol A: Bulk Disposal (Primary Route)
Applicability: Pure solids, failed reactions, or mother liquors. Goal: Off-site thermal destruction

(Incineration).

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid glass if

the material is dry/shock-sensitive.

Stabilization: If the solid is dry and powdery, add 10-20% water or ethanol to wet it down.

This desensitizes the material against friction and static discharge.
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Labeling:

Constituents: 5-Hydrazinyl-2-nitropyridine (10-20% Ethanol).

Hazards: Toxic, Flammable Solid, Reactive.[1][2]

Waste Code:D001 (Ignitable), D003 (Reactive). Note: While not explicitly P-listed by

specific CAS in all jurisdictions, it should be treated as P-listed equivalent due to the

hydrazine moiety.

Storage: Store in a flammable cabinet, segregated from oxidizers (nitric acid, peroxides) and

ketones (acetone).

Protocol B: Trace Residue Deactivation (Glassware
Only)
Applicability: Cleaning spatulas, flasks, and funnels. Warning: This generates toxic byproducts.

Perform ONLY in a fume hood.

Reagents:

Destruction Solution: 5% Sodium Hypochlorite (Bleach) OR 0.1M Potassium Permanganate

(

).

Note: Permanganate is preferred as it avoids the formation of volatile chlorinated

nitrosamines.

Step-by-Step:

Solvent Rinse: Rinse glassware with Ethanol (NOT Acetone) to remove bulk organic residue.

Collect this rinse as "Halogenated Organic Waste" (due to potential mixture with other steps)

or "High Hazard Organic Waste."

Oxidation: Soak the glassware in the Destruction Solution for 24 hours.
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Mechanism: The oxidizer attacks the hydrazine nitrogen-nitrogen bond, converting it to

Nitrogen gas (

) and water.

Validation: Check for residual oxidizer using starch-iodide paper (should turn blue/black). If

no oxidizer remains, add more and soak longer.

Final Wash: Rinse with water.[3][4][5] The final aqueous rinsate can usually be drain-

disposed if local regulations permit and pH is neutral.

Part 4: Emergency Response (Spills)
If 5-hydrazinyl-2-nitropyridine is spilled outside the hood:

Evacuate: The dust is highly toxic. Clear the area.

PPE: Don double nitrile gloves, Tyvek suit, and a P100 respirator (dust mask is insufficient).

Containment:

Do not dry sweep. This generates dust and static.

Cover the spill with wet sand or a commercial spill pad dampened with water.

Cleanup: Scoop the wet material into a waste container.

Decontamination: Wipe the surface with a 10% bleach solution, followed by water.

Part 5: Regulatory & Technical Data[6]
Physical & Chemical Properties
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Property Data Relevance to Disposal

CAS Number 6343-98-2
Unique Identifier for Waste

Manifest

Molecular Formula
High Nitrogen content = High

Energy

Physical State Solid (Yellow/Orange) Dust explosion hazard if dry

Melting Point ~208°C (dec.)[6]
Decomposes upon melting

(Energetic)

Solubility DMSO, Methanol
Use these for cleaning, not

Acetone

Waste Codes (RCRA - USA)
D001 (Ignitable): If the material is a "flammable solid" (burns vigorously).

D003 (Reactive): If the material is capable of detonation or explosive decomposition.

Recommendation: Classify as D003 to ensure the waste handler treats it with maximum

caution (incineration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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